molecular formula C21H19ClN4O3S2 B2784910 N-(2-chloro-4-methylphenyl)-2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide CAS No. 950470-92-5

N-(2-chloro-4-methylphenyl)-2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide

Cat. No. B2784910
CAS RN: 950470-92-5
M. Wt: 474.98
InChI Key: OMKKEKWMAREGSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-chloro-4-methylphenyl)-2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C21H19ClN4O3S2 and its molecular weight is 474.98. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-4-methylphenyl)-2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-4-methylphenyl)-2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Several derivatives of benzothiazole have been synthesized and evaluated for their potential antitumor activity. For instance, compounds bearing different heterocyclic ring systems derived from 2-(4-aminophenyl)benzothiazole structures have shown considerable anticancer activity against various cancer cell lines. This highlights the relevance of benzothiazole derivatives in the development of new antitumor agents and suggests a potential research application for compounds similar to the one (Yurttaş, Tay, & Demirayak, 2015).

Anti-HIV Agents

The structural modification of pyrimido[1,2-c][1,3]benzothiazin derivatives has been explored for enhancing anti-HIV activities. By investigating the structure-activity relationships of accessory groups in these compounds, researchers have developed more potent anti-HIV agents. This suggests that compounds with a pyrimido[5,4-c][2,1]benzothiazin moiety, similar to the requested compound, could be of interest in HIV research for their potential therapeutic applications (Mizuhara, Oishi, Ohno, Shimura, Matsuoka, & Fujii, 2012).

Antioxidant Activity

The exploration of benzothiazole derivatives for their antioxidant properties has also been a significant area of research. Compounds synthesized with benzothiazole acetamide analogs have been evaluated for their ability to scavenge free radicals, demonstrating the potential of these compounds in antioxidant studies. This aspect of research could be applicable to the compound , indicating its potential utility in studies focusing on oxidative stress and related diseases (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).

Antimicrobial Activity

Research on novel fused heterocycles, including benzothiazole and pyrimido benzothiazole derivatives, has shown promising antimicrobial properties. These studies suggest that compounds with benzothiazole moieties can serve as effective agents against various bacterial and fungal pathogens, presenting another area of scientific application for similar compounds (Kale and Mene, 2013).

properties

IUPAC Name

N-(2-chloro-4-methylphenyl)-2-(6-ethyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19ClN4O3S2/c1-3-26-17-7-5-4-6-14(17)20-18(31(26,28)29)11-23-21(25-20)30-12-19(27)24-16-9-8-13(2)10-15(16)22/h4-11H,3,12H2,1-2H3,(H,24,27)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OMKKEKWMAREGSS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=C(C=C(C=C4)C)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19ClN4O3S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

475.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-chloro-4-methylphenyl)-2-((6-ethyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.